Boc-(2R,3S)-3-amino-2-hydroxy-5-methylhexanoic acid

• IUPAC Name: (2R,3S)-2-hydroxy-5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• InChI: InChI=1S/C12H23NO5/c1-7(2)6-8(9(14)10(15)16)13-11(17)18-12(3,4)5/h7-9,14H,6H2,1-5H3,(H,13,17)(H,15,16)/t8-,9+/m0/s1
• InChI Key: DJZCWTDKDFJARG-DTWKUNHWSA-N
• Canonical SMILES: CC(C)CC(C(C(=O)O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C[C@@H]([C@H](C(=O)O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C12H23NO5
• Molecular Weight: 261.31 g/mol

Description

“Boc-(2R,3S)-3-amino-2-hydroxy-5-methylhexanoic acid” is a chemical compound used in biochemical research. It is also known as “(2R,3S)-3-(Boc-amino)-2-hydroxy-5-methylhexanoic acid” and has a molecular formula of C11H21NO5.

Scientific Research Applications

Synthesis of Peptides and Amino Acids

• Peptide Synthesis : A study by Adeva et al. (1995) utilized a derivative of 2-amino-6-mercaptohexanoic acid (Amh), suitable for Boc solid phase synthesis, in the synthesis of a 22-residue peptide with a 62-atom cyclic disulfide (Adeva, Camarero, Giralt, & Andreu, 1995).
• Synthesis of γ-Branched Amino Acids : D'aniello et al. (1996) reported the preparation of N-Boc derivatives of specific amino acids using a process involving TiCl4 mediated addition of (E)-crotylsilane to N,O-protected serine aldehyde (D'aniello, Falorni, Mann, & Taddei, 1996).

Chemical Synthesis and Methodology

• Stereocontrolled Chemical Synthesis : Research by Kano et al. (1988) explored the stereocontrolled synthesis of various N-Boc-protected amino acids, demonstrating the versatility of these compounds in chemical synthesis (Kano, Yokomatsu, Iwasawa, & Shibuya, 1988).
• Convergent Synthesis Approaches : Meiries and Marquez (2008) reported the convergent synthesis of a complex N-Boc-protected acid, utilizing efficient methodologies like non-aldol aldol and cross-metathesis (Meiries & Marquez, 2008).

Synthesis of Specific Derivatives

• Synthesis of Fluoro Carboxylic Acid Derivatives : Yoshinari et al. (2011) described the preparation of various fluoro-β-amino acid residues from common amino acids like alanine and leucine, showcasing the adaptability of these compounds in creating specific derivatives (Yoshinari, Gessier, Noti, Beck, & Seebach, 2011).

Medicinal Chemistry and Drug Development

• Pharmacological Evaluation : Bunch et al. (2003) focused on the design, synthesis, and pharmacological evaluation of a conformationally restricted glutamic acid analogue, demonstrating the potential of Boc-protected amino acids in drug development (Bunch, Liljefors, Greenwood, Frydenvang, Bräuner‐Osborne, Krogsgaard‐Larsen, & Madsen, 2003).

Safety and Hazards

“Boc-(2R,3S)-3-amino-2-hydroxy-5-methylhexanoic acid” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be handled with care, using protective gloves, clothing, and eye/face protection. It should be used only in well-ventilated areas or outdoors.